Cas no 69003-01-6 (4-Methylumbelliferyl Elaidate)

• Product Name: 4-Methylumbelliferyl Elaidate
• CAS No: 69003-01-6
• MF: C₂₈H₄₀O₄
• MW: 440.614809036255
• CID: 519112
• PubChem ID: 6030694
• Update Time: 2024-10-28

4-Methylumbelliferyl Elaidate Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,4-methyl-2-oxo-2H-1-benzopyran-7-yl ester, (9E)-
• 4-Methyl-2-oxo-2H-1-benzopyran-7-yl (E)-9-octadecenoate
• 4-Methylumbelliferyl Elaidate
• DTXSID401236446
• 69003-01-6
• SCHEMBL1095445
• NS00091215
• J-006021
• 4-Methyl-2-oxo-2H-1-benzopyran-7-yl (9E)-9-octadecenoate
• 9-Octadecenoic acid (9Z)-, 4-methyl-2-oxo-2H-1-benzopyran-7-yl ester
• AKOS016015733
• BP-29890
• 4-Methyl-2-oxo-2H-chromen-7-yl (9e)-9-octadecenoate
• M-5746
• 131549-73-0
• (E)-4-methyl-2-oxo-2H-chromen-7-yl octadec-9-enoate
• (4-methyl-2-oxochromen-7-yl) (E)-octadec-9-enoate
• CS-0185778
• 4-Methyl-2-oxo-2H-chromen-7-yl (E)-octadec-9-enoate
• HY-W127556
• MFCD00037610
• 4-Mu-Elaidate
• EINECS 273-680-1
• 4-Methylumbelliferylelaidate
• DB-253216
• NKQFKJYKCVDLPT-ZHACJKMWSA-N
• AC-13695
• 4-METHYL-2-OXOCHROMEN-7-YL (9E)-OCTADEC-9-ENOATE
• Umbelliferyl oleate
• M-5535

• Inchi： InChI=1S/C28H40O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(29)31-24-19-20-25-23(2)21-28(30)32-26(25)22-24/h10-11,19-22H,3-9,12-18H2,1-2H3/b11-10+
• InChI Key： NKQFKJYKCVDLPT-ZHACJKMWSA-N
• SMILES： CCCCCCCCC=CCCCCCCCC(=O)OC1=CC2=C(C=C1)C(=CC(=O)O2)C

Computed Properties

• Exact Mass: 440.29266
• Monoisotopic Mass: 440.29266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: No data available
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 571.5±50.0 °C at 760 mmHg
• Flash Point: 281.3±28.5 °C
• PSA: 56.51000
• LogP: 8.04430
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-Methylumbelliferyl Elaidate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C